Cas no 115-18-4 (1,1-Dimethyl-2-propen-1-ol)

1,1-Dimethyl-2-propen-1-ol Properties

Names and Identifiers

• 2-Methyl-3-buten-2-ol
• 2-Hydroxy-2-methyl-3-butene
• Dimethyl vinyl carbinol~3-Hydroxy-3-methyl-1-butene
• METHYL-3-BUTEN-2-OL, 2-(AS)
• 1,1-DiMethylallyl alcohol
• 1,1-Dimethylallyl alcohol,3-Hydroxy-3-methyl-1-butene
• 2-methylbut-3-en-2-ol
• 3-Hydroxy-3-methyl-1-butene
• 3-Hydroxy-3-Methylbutene
• 1,1-Dimethyl-2-propen-1-ol
• 1,1-Dimethyl-2-propenyl alcohol
• 2-Methyl-2-hydroxy-3-butene
• 2-Methyl-3-buten-2-yl alcohol
• 3-Hydroxy-3-methylbutene
• 3-Methyl-1-buten-3-ol
• 3-Methyl-3-hydroxybutene
• Dimethylvinylcarbinol
• Dimethylvinylmethanol
• 3-Buten-2-ol, 2-methyl-
• Vinyldimethylcarbinol
• a,a-Dimethylallyl alcohol
• 2-methylbut-
• Methylbutenol
• Methyl-3-bute
• 2-methylbut-3-en
• 2-methyl-3-buten-2-o
• 3-methyl-1-buten-3-o
• CH2=CHC(CH3)2OH
• 3-hydroxy-3-methylbut-1-ene
• 1,1-Dimethyl-2-propenol
• 1,1-Dimethyl-2-propenyl alcoho
• 2-methyl but-3-ene-2-ol
• Isoprenyl alcohol
• alpha,alpha-Dimethylallyl alcohol
• +Expand

• MDL： MFCD00004470
• InChIKey： HNVRRHSXBLFLIG-UHFFFAOYSA-N
• Inchi： 1S/C5H10O/c1-4-5(2,3)6/h4,6H,1H2,2-3H3
• SMILES： C=CC(C)(C)O
• BRN： 1698263

Computed Properties

• Exact Mass: 86.07320
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 86.073
• Heavy Atom Count: 6
• Complexity: 55
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 0.94330
• PSA: 20.23000
• Refractive Index: n20/D 1.416(lit.)
• Boiling Point: 98-99 °C(lit.)
• Melting Point: -43 ºC
• Vapor Pressure: 51 mmHg ( 25 °C)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Color/Form: colorless liquid
• PH: 9-10 (100g/l, H2O, 20℃)
• Solubility: Not determined
• Density: 0.824 g/mL at 25 °C(lit.)

1,1-Dimethyl-2-propen-1-ol Security Information

• Symbol: GHS02 GHS07
• RTECS：EM9472000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S16-S26-S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1987 3/PG 2
• Hazard Statement： H225,H302,H319
• Warning Statement： P210,P305+P351+P338
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 11-22-36/38
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：1.5-9.4%(V)
• HazardClass：3

1,1-Dimethyl-2-propen-1-ol Customs Data

• HS CODE：29052990
• Customs Data：

  China Customs Code:

  2905290000

  Overview:

  2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters